Cas no 2255307-86-7 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2255307-86-7
• MF: C₃₂H₃₂N₄O₉S
• MW: 648.682887077332
• CID: 5305996
• Update Time: 2025-06-21

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• DiaFluo
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C32H32N4O9S/c1-30(2,3)44-28(40)35-36-29(41)45-31(4,5)12-13-33-27(46)34-17-6-9-21-20(14-17)26(39)43-32(21)22-10-7-18(37)15-24(22)42-25-16-19(38)8-11-23(25)32/h6-11,14-16,37-38H,12-13H2,1-5H3,(H2,33,34,46)/b36-35+
• InChI Key： SIPJOVNYOUJIFE-ULDVOPSXSA-N
• SMILES： O=C1C2=CC(NC(=S)NCCC(C)(C)OC(=O)/N=N/C(=O)OC(C)(C)C)=CC=C2C2(C3=CC=C(O)C=C3OC3=CC(O)=CC=C23)O1

Additional information on INDEX NAME NOT YET ASSIGNED

Research Briefing on Chemical Compound 2255307-86-7 and INDEX NAME NOT YET ASSIGNED

Recent advancements in the field of chemical biology and pharmaceutical research have highlighted the potential of the compound with CAS number 2255307-86-7, currently referred to as INDEX NAME NOT YET ASSIGNED. This compound has garnered significant attention due to its unique chemical properties and promising therapeutic applications. The following briefing provides an in-depth analysis of the latest research findings, methodologies, and implications associated with this compound.

The compound 2255307-86-7 belongs to a novel class of small molecules that exhibit selective binding affinity towards specific biological targets. Preliminary studies suggest its potential in modulating key pathways involved in inflammatory and oncogenic processes. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action, revealing its interaction with critical enzymes and receptors in disease pathways.

In vitro and in vivo studies conducted on INDEX NAME NOT YET ASSIGNED have demonstrated significant efficacy in preclinical models. For instance, recent experiments have shown that the compound inhibits the proliferation of certain cancer cell lines by targeting the PI3K/AKT/mTOR pathway, a well-known signaling cascade implicated in tumor growth and survival. Additionally, its anti-inflammatory properties have been validated in murine models of autoimmune diseases, where it reduced cytokine production and tissue damage.

The synthesis and optimization of 2255307-86-7 have also been a focal point of recent research. Chemists have developed scalable synthetic routes to produce the compound with high purity and yield, addressing previous challenges related to its stability and bioavailability. Structural modifications have further enhanced its pharmacokinetic profile, making it a viable candidate for further drug development.

Despite these promising findings, several challenges remain. The precise molecular interactions and off-target effects of INDEX NAME NOT YET ASSIGNED require further investigation to ensure its safety and efficacy in human trials. Additionally, the compound's solubility and metabolic stability need to be optimized to improve its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these issues and accelerate its transition into clinical testing.

In conclusion, the compound 2255307-86-7, under the provisional name INDEX NAME NOT YET ASSIGNED, represents a promising avenue for therapeutic intervention in cancer and inflammatory diseases. Ongoing research aims to fully characterize its biological effects and refine its chemical properties to meet the stringent requirements of drug development. The findings summarized in this briefing underscore the compound's potential and highlight the need for continued investment in its research and development.